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Compound of Interest

Compound Name: Stattic

Cat. No.: B1682634

For Researchers, Scientists, and Drug Development
Professionals

Stattic, a non-peptidic small molecule, is a widely utilized inhibitor of Signal Transducer and
Activator of Transcription 3 (STAT3).[1][2] It functions by selectively targeting the SH2 domain
of STAT3, thereby preventing its activation, dimerization, and subsequent nuclear translocation.
[2][3][4] This inhibitory action makes Stattic a valuable tool for studying STAT3-mediated
signaling pathways implicated in various cellular processes, including proliferation, survival,
and inflammation, and for investigating its therapeutic potential in diseases such as cancer.[3]

[5]

Data Presentation
Quantitative Solubility Data for Stattic

The solubility of Stattic in commonly used solvents for cell culture applications is summarized
below. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-
concentration stock solutions.

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 10.56 50
Ethanol 1 ~4.7
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Data sourced from multiple suppliers and may vary slightly based on the specific lot and purity
of the compound.[4]

Experimental Protocols
Preparation of Stattic Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Stattic using DMSO.

Materials:

Stattic powder (Molecular Weight: 211.19 g/mol )

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

» Weighing Stattic: Accurately weigh the desired amount of Stattic powder. For a 1 mL stock
solution of 10 mM, weigh out 2.11 mg of Stattic.

 Dissolution: Add the appropriate volume of DMSO to the vial containing the Stattic powder.
For a 10 mM stock solution, add 1 mL of DMSO for every 2.11 mg of Stattic.

o Solubilization: Vortex the solution until the Stattic is completely dissolved. Gentle warming at
37°C for a short period may aid in dissolution if necessary.

» Sterilization (Optional): If required, the stock solution can be sterilized by filtering it through a
0.22 um syringe filter compatible with DMSO.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.[4]

Dilution of Stattic Stock Solution to Working
Concentrations

This protocol outlines the dilution of the 10 mM Stattic stock solution to the desired final

concentration in cell culture medium.

Materials:

10 mM Stattic stock solution in DMSO
Pre-warmed complete cell culture medium
Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Determine Final Concentration: Decide on the final concentration of Stattic to be used in the
experiment. Common working concentrations range from 1 uM to 10 uM.[3][6]

Calculate Dilution: Calculate the volume of the 10 mM stock solution needed to achieve the
desired final concentration in the total volume of cell culture medium. For example, to make
1 mL of a 10 uM working solution, add 1 pL of the 10 mM stock solution to 999 uL of cell
culture medium.

Serial Dilution (Recommended): For lower final concentrations, it is recommended to perform
a serial dilution of the stock solution in cell culture medium to ensure accuracy.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the Stattic-treated samples.[3] For
instance, if the final Stattic concentration requires a 1:1000 dilution of the DMSO stock, the
vehicle control should contain 0.1% DMSO.
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» Addition to Cells: Add the diluted Stattic or vehicle control to your cell cultures and incubate
for the desired duration.

Mandatory Visualizations
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Caption: Workflow for preparing Stattic stock solution.
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Caption: STAT3 signaling pathway and the inhibitory action of Stattic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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